cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid

• IUPAC Name: 3-[2-(2-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H17FO3/c16-13-7-2-1-6-12(13)14(17)9-10-4-3-5-11(8-10)15(18)19/h1-2,6-7,10-11H,3-5,8-9H2,(H,18,19)
• InChI Key: LCWLCPDPIZQSHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H17FO3
• Molecular Weight: 264.29 g/mol

Description

cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid is a chemical compound with the molecular formula C15H17FO3. It is known for its unique structure, which includes a fluorophenyl group and a cyclohexane ring.

Preparation Methods

The synthesis of cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-fluorophenylacetic acid with cyclohexanone in the presence of a suitable catalyst. The reaction conditions typically include a solvent such as ethanol and a temperature range of 60-80°C. Industrial production methods may involve the use of biocatalytic processes, which offer advantages such as high enantioselectivity and mild reaction conditions .

Chemical Reactions Analysis

cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The fluorophenyl group is believed to play a key role in its biological activity by interacting with enzymes and receptors in the body. The exact pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

cis-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid can be compared with other similar compounds, such as trans-3-[2-(2-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid and cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid. These compounds share similar structures but differ in their stereochemistry and substituent groups.